Cas no 1353987-17-3 ({2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester)

• Product Name: {2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• CAS No: 1353987-17-3
• MF: C₁₆H₂₇ClN₂O₃
• MW: 330.850183725357
• CID: 2160753
• Update Time: 2025-05-25

{2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• {2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• tert-Butyl (2-(2-chloro-N-cyclopropylacetamido)cyclohexyl)carbamate
• AM94890
• {2-[(2-Chloroacetyl)cyclopropylamino]cyclohexyl}carbamic acid tert-butyl ester

• Inchi： 1S/C16H27ClN2O3/c1-16(2,3)22-15(21)18-12-6-4-5-7-13(12)19(11-8-9-11)14(20)10-17/h11-13H,4-10H2,1-3H3,(H,18,21)
• InChI Key： GFWXAAPRUTZVMC-UHFFFAOYSA-N
• SMILES： ClCC(N(C1CCCCC1NC(=O)OC(C)(C)C)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 418
• Topological Polar Surface Area: 58.6

Additional information on {2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester

Recent Advances in the Study of {2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS: 1353987-17-3)

The compound {2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS: 1353987-17-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and cyclohexyl structural motifs, serves as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of cyclopropane-containing protease inhibitors. The researchers demonstrated that the cyclopropyl moiety enhances the binding affinity of the inhibitors to their target enzymes, thereby improving their therapeutic efficacy. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further preclinical development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a building block for the development of novel kinase inhibitors. The authors synthesized a series of derivatives and evaluated their inhibitory activity against a panel of kinases implicated in cancer progression. The results indicated that derivatives of {2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester exhibited potent and selective inhibition, with IC50 values in the nanomolar range.

In addition to its applications in drug discovery, recent research has also explored the compound's potential in chemical biology. A 2023 study in ACS Chemical Biology investigated its use as a chemical probe to study protein-protein interactions. The researchers designed a bifunctional derivative that could selectively label and crosslink target proteins, enabling the elucidation of complex interaction networks. This approach holds promise for uncovering new therapeutic targets and understanding disease mechanisms at the molecular level.

Despite these promising findings, challenges remain in the optimization of this compound for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the growing body of research underscores the versatility and potential of {2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester as a valuable tool in chemical biology and drug discovery.

In conclusion, recent studies have demonstrated the multifaceted applications of {2-[(2-Chloro-acetyl)-cyclopropyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS: 1353987-17-3) in medicinal chemistry and chemical biology. Its unique structural features and bioactive potential make it a compelling subject for ongoing research. Future investigations should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications.